Cas no 2306249-19-2 (benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate)

• Product Name: benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate
• CAS No: 2306249-19-2
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 5272346
• Update Time: 2025-05-20

benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 2-cyclopropyltetrahydro-5-oxo-, phenylmethyl ester, (2R)-
• benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate

• Inchi： 1S/C16H18O4/c17-14-8-9-16(20-11-14,13-6-7-13)15(18)19-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2/t16-/m1/s1
• InChI Key： BUMDONFHXJZHLJ-MRXNPFEDSA-N
• SMILES： [C@@]1(C2CC2)(C(OCC2=CC=CC=C2)=O)OCC(=O)CC1

Additional information on benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate

Benzyl (2R)-2-Cyclopropyl-5-Oxo-Tetrahydropyran-2-Carboxylate: A Comprehensive Overview

Benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate, also known by its CAS number NO 2306249-19-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of complex molecules. The structure of this compound includes a benzyl group, a cyclopropyl moiety, and a tetrahydropyran ring system with an oxo group, all of which contribute to its versatile reactivity and potential for further functionalization.

The synthesis of benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled the production of this compound with high optical purity, making it suitable for applications in chiral resolution and enantioselective drug design. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and continuous-flow processes, to enhance the efficiency and scalability of its production.

In terms of applications, benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate has shown promise in the development of bioactive molecules. For instance, studies have demonstrated its potential as a precursor for the synthesis of antibiotics, antiviral agents, and anticancer drugs. The compound's ability to undergo various transformations, such as ring-opening reactions and conjugate additions, has made it a valuable building block in medicinal chemistry. Recent research has also highlighted its role in the construction of complex natural product analogs, further underscoring its importance in drug discovery.

The pharmacological properties of benzyl (2R)-2-cyclopropyl-5-oxo-tetrahydropyran-2-carboxylate are currently under investigation. Preclinical studies suggest that it exhibits moderate activity against certain enzymes and cellular targets, indicating its potential as a lead compound for therapeutic development. Additionally, the compound's stability under physiological conditions and its ability to penetrate biological membranes have been evaluated, providing valuable insights into its suitability for in vivo applications.

From an environmental perspective, the degradation pathways and ecological impact of benzyl (2R)-green chemistry principles have been applied to optimize its synthesis and minimize waste generation. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, benzyl (1978) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in the development of innovative solutions across various industries.